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Compound of Interest

Compound Name: dowex retardion 11a8

Cat. No.: B1166154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dowex Retardion 11A8 is a unique amphoteric ion-exchange resin, also known as an ion

retardation resin, renowned for its ability to separate ionic species from non-ionic or different

ionic compounds. Its distinctive "snake-in-a-cage" structure, housing both cationic and anionic

functional groups within a single bead, underpins its versatile applications in desalting,

purification, and selective separation of a wide range of molecules, from simple inorganic salts

to complex biomolecules. This guide provides an in-depth exploration of its core properties,

mechanism of action, and practical applications, supported by quantitative data and detailed

experimental protocols.

Core Properties and Specifications
Dowex Retardion 11A8 is a crosslinked acrylic polymer with a styrenic backbone. The resin

beads contain both strongly basic quaternary ammonium anion-exchange sites and weakly

acidic carboxylic acid cation-exchange sites. This dual functionality allows for the simultaneous

adsorption of both cations and anions from a solution.
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Property Specification

Resin Type
Amphoteric Ion-Exchange (Ion Retardation)

Resin

Matrix Styrene-divinylbenzene copolymer

Functional Groups
Quaternary Ammonium (Strong Base),

Carboxylic Acid (Weak Acid)

Physical Form Beads

Particle Size 50-100 mesh

Total Exchange Capacity Approximately 0.7 meq/mL (wet)

Moisture Content 43-48%

Maximum Operating Temp. 70°C

Operating pH Range 0-14

Mechanism of Action: Ion Retardation
The primary mechanism of Dowex Retardion 11A8 is ion retardation, a process distinct from

conventional ion exchange. In its regenerated state, the positively charged quaternary

ammonium groups and the negatively charged carboxyl groups within the resin bead are

internally neutralized. When a solution containing a salt (e.g., NaCl) passes through the resin,

the electrostatic attraction between the resin's functional groups and the salt ions causes the

salt to be temporarily adsorbed.

Crucially, this adsorption is reversible. By subsequently passing water through the column, the

adsorbed salt is eluted. Non-ionic species, which do not interact with the charged functional

groups, pass through the column unretained and are thus separated from the ionic species.

The process can be visualized as a temporary "holding" of the salt by the resin, which "retards"

its movement through the column relative to non-ionic molecules.
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To cite this document: BenchChem. [Dowex Retardion 11A8: A Technical Guide to its
Mechanism and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166154#what-is-dowex-retardion-11a8-and-its-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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